13-(dimethylamino)-5-(2-fluoro-4-methoxyphenyl)-8-thia-3,5,10,12-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one

• Molecular Formula: C17H14FN5O2S
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 13-(dimethylamino)-5-(2-fluoro-4-methoxyphenyl)-8-thia-3,5,10,12-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one
• InChI: InChI=1S/C17H14FN5O2S/c1-22(2)15-12-13-14(26-16(12)20-7-19-15)17(24)23(8-21-13)11-5-4-9(25-3)6-10(11)18/h4-8H,1-3H3
• InChI Key: XUSKBQJCEPMVBM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C2C3=C(C(=O)N(C=N3)C4=C(C=C(C=C4)OC)F)SC2=NC=N1

Description

The compound “PMID23084894C9n” is a synthetic molecule known for its potential therapeutic applications. It has been studied for its interactions with various biological targets and its potential use in treating certain diseases .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of “PMID23084894C9n” involves multiple steps, including the formation of key intermediates through specific chemical reactions. The exact synthetic route may vary, but it typically involves:

Step 1: Formation of an intermediate through a nucleophilic substitution reaction.

Step 2: Cyclization of the intermediate under acidic conditions.

Step 3: Final purification and isolation of the compound through recrystallization or chromatography.

Industrial Production Methods: In an industrial setting, the production of “PMID23084894C9n” is scaled up using optimized reaction conditions to ensure high yield and purity. This often involves:

Large-scale reactors: for the initial synthesis steps.

Continuous flow processes: to maintain consistent reaction conditions.

Automated purification systems: to streamline the isolation of the final product

Chemical Reactions Analysis

Types of Reactions: “PMID23084894C9n” undergoes various chemical reactions, including:

Oxidation: Conversion of the compound to its oxidized form using oxidizing agents like potassium permanganate.

Reduction: Reduction of the compound using reducing agents such as sodium borohydride.

Substitution: Nucleophilic or electrophilic substitution reactions to modify specific functional groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in an alcoholic solvent.

Substitution: Halogenated solvents and catalysts like palladium on carbon.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or aldehyde derivative, while reduction may produce an alcohol .

Scientific Research Applications

“PMID23084894C9n” has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis to study reaction mechanisms and develop new synthetic methodologies.

Biology: Investigated for its interactions with biological macromolecules, such as proteins and nucleic acids.

Medicine: Explored for its potential therapeutic effects in treating diseases like cancer and neurological disorders.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of “PMID23084894C9n” involves its interaction with specific molecular targets in the body. It binds to receptors or enzymes, modulating their activity and triggering downstream signaling pathways. This can lead to various physiological effects, such as inhibition of cell proliferation or modulation of neurotransmitter release .

Comparison with Similar Compounds

“PMID23084894C9n” can be compared with other similar compounds based on its structure and biological activity. Some similar compounds include:

• GTPL6362
• BDBM50401677

Uniqueness: “PMID23084894C9n” stands out due to its specific binding affinity to certain biological targets and its unique chemical structure, which may confer distinct pharmacological properties .